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Compound of Interest

Compound Name: 4-Cyano-2-fluorobenzaldehyde

Cat. No.: B022119 Get Quote

Essential Safety and Handling Guide for 4-Cyano-2-
fluorobenzaldehyde
This guide provides crucial safety and logistical information for the handling and disposal of 4-
Cyano-2-fluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is vital for ensuring laboratory safety and minimizing

risks.

Hazard Identification
4-Cyano-2-fluorobenzaldehyde and structurally similar compounds are classified as

hazardous. Key hazards include:

Flammability: Flammable liquid and vapor.[1] Vapors can form explosive mixtures with air at

elevated temperatures.[1]

Toxicity: Harmful if swallowed.[2][3] It may also be harmful in contact with skin or if inhaled.

[4][5]

Irritation: Causes serious eye irritation.[2][6] It can also cause skin and respiratory irritation.

[6][7]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Cyano-2-
fluorobenzaldehyde to minimize exposure and ensure personal safety.

Protection Type Required PPE
Specifications and

Guidelines

Eye and Face Protection

Safety glasses with side-

shields or chemical splash

goggles.[8] A face shield is

recommended when there is a

risk of splashing.[8][9]

Must conform to government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Prescription glasses are not a

substitute for safety glasses.[8]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[9][10]

Flame-retardant antistatic

protective clothing or a lab

coat.[1]

Inspect gloves before use and

remove them carefully to avoid

skin contamination.[3] Clothing

should cover as much skin as

possible.[9]

Respiratory Protection

Not typically required with

adequate engineering controls

(e.g., chemical fume hood).[2]

[3]

If ventilation is inadequate or in

the event of a spill, a NIOSH-

approved respirator may be

necessary.[11]

Footwear Closed-toe, closed-heel shoes.

Shoes should be made of a

material that offers protection

against chemical spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Cyano-2-fluorobenzaldehyde is essential for maintaining

a safe laboratory environment.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Keep the container tightly closed when not in use.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][6] Use

explosion-proof electrical and ventilating equipment.[2]

Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mists.[3]

Wash hands thoroughly after handling the substance.[2]

Do not eat, drink, or smoke in the handling area.[2]

Use only non-sparking tools to prevent ignition.[6]

In Case of a Spill:

Evacuate personnel from the immediate area.[1]

Remove all sources of ignition.[6]

For small spills, absorb with an inert material (e.g., sand, earth) and place in a suitable,

closed container for disposal.[2]

Prevent the spill from entering drains or waterways.[1]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3][6]

In case of skin contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes.[2][3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.
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[2][3]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water.

Call a poison center or doctor if you feel unwell.[2][4]

Disposal Plan
Proper disposal of 4-Cyano-2-fluorobenzaldehyde and its containers is critical to prevent

environmental contamination and comply with regulations.

Waste Chemical:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[5]

[12]

The material may be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[5][12]

Waste must be disposed of in accordance with local, regional, and national hazardous

waste regulations.[12][13]

Contaminated Containers:

Do not reuse empty containers.

Treat uncleaned containers as you would the product itself.[12]

Dispose of containers in accordance with established waste disposal guidelines.

Quantitative Data for Similar Compounds
The following table summarizes quantitative data for compounds structurally similar to 4-
Cyano-2-fluorobenzaldehyde. This data should be used as a reference for understanding its

physical and chemical properties.
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Property
4-

Fluorobenzaldehyde

3-

Fluorobenzaldehyde

4-

Cyanobenzaldehyde

Molecular Formula C₇H₅FO C₇H₅FO C₈H₅NO

Molecular Weight 124.11 g/mol 124.11 g/mol 131.13 g/mol

Boiling Point 181 °C / 357.8 °F - -

Melting Point -10 °C / 14 °F - -

Flash Point 62 °C / 143.6 °F - -

Density 1.150 g/cm³ - -

Data sourced from Fisher Scientific and Merck Millipore Safety Data Sheets.[2][4][14]

Workflow for Safe Handling of 4-Cyano-2-
fluorobenzaldehyde
The following diagram illustrates the logical workflow for the safe handling of 4-Cyano-2-
fluorobenzaldehyde, from initial preparation to final disposal.
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Review SDS
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(Fume Hood, Spill Kit)

Handle Chemical

Clean Work AreaSegregate Waste
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Click to download full resolution via product page

Workflow for the safe handling of 4-Cyano-2-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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